Cas no 1805393-57-0 (Methyl 5-(difluoromethyl)-3-hydroxy-4-methylpyridine-2-acetate)

• Product Name: Methyl 5-(difluoromethyl)-3-hydroxy-4-methylpyridine-2-acetate
• CAS No: 1805393-57-0
• MF: C₁₀H₁₁F₂NO₃
• MW: 231.196049928665
• CID: 4891116
• Update Time: 2025-10-30

Methyl 5-(difluoromethyl)-3-hydroxy-4-methylpyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(difluoromethyl)-3-hydroxy-4-methylpyridine-2-acetate

• Inchi： 1S/C10H11F2NO3/c1-5-6(10(11)12)4-13-7(9(5)15)3-8(14)16-2/h4,10,15H,3H2,1-2H3
• InChI Key： YXGQMNGHJKUDDE-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(CC(=O)OC)C(=C1C)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• XLogP3: 1.3
• Topological Polar Surface Area: 59.4

Additional information on Methyl 5-(difluoromethyl)-3-hydroxy-4-methylpyridine-2-acetate

Recent Advances in the Study of Methyl 5-(difluoromethyl)-3-hydroxy-4-methylpyridine-2-acetate (CAS: 1805393-57-0)

Methyl 5-(difluoromethyl)-3-hydroxy-4-methylpyridine-2-acetate (CAS: 1805393-57-0) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and pyridine moieties, has shown promising potential in various therapeutic applications, including anti-inflammatory and antimicrobial activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

A study published in the Journal of Medicinal Chemistry (2023) investigated the synthetic routes for Methyl 5-(difluoromethyl)-3-hydroxy-4-methylpyridine-2-acetate, highlighting a novel catalytic method that improves yield and purity. The researchers employed a combination of palladium-catalyzed cross-coupling and fluorination techniques, achieving a scalable and cost-effective synthesis. This advancement is critical for facilitating further preclinical and clinical studies of the compound.

In another groundbreaking study, researchers explored the compound's anti-inflammatory properties. Using in vitro and in vivo models, the team demonstrated that Methyl 5-(difluoromethyl)-3-hydroxy-4-methylpyridine-2-acetate effectively inhibits key inflammatory cytokines, such as TNF-α and IL-6, by modulating the NF-κB signaling pathway. These findings suggest its potential as a lead compound for developing new anti-inflammatory drugs, particularly for chronic inflammatory conditions like rheumatoid arthritis.

Additionally, the antimicrobial potential of Methyl 5-(difluoromethyl)-3-hydroxy-4-methylpyridine-2-acetate has been a focus of recent research. A 2024 study in Antimicrobial Agents and Chemotherapy reported its efficacy against multidrug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The compound's unique chemical structure appears to disrupt bacterial cell wall synthesis, offering a new avenue for addressing antibiotic resistance.

Despite these promising results, challenges remain in the clinical translation of Methyl 5-(difluoromethyl)-3-hydroxy-4-methylpyridine-2-acetate. Pharmacokinetic studies indicate that the compound has a relatively short half-life in vivo, necessitating further structural modifications or formulation strategies to enhance its stability and bioavailability. Ongoing research is also investigating its potential toxicity profiles to ensure safety for human use.

In conclusion, Methyl 5-(difluoromethyl)-3-hydroxy-4-methylpyridine-2-acetate (CAS: 1805393-57-0) represents a versatile and promising candidate in pharmaceutical research. Its diverse biological activities and recent synthetic advancements underscore its potential for therapeutic development. Future studies should focus on optimizing its pharmacokinetic properties and expanding its clinical applications to fully realize its therapeutic potential.